Cas no 1806322-26-8 (Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate
• CAS No: 1806322-26-8
• MF: C₁₀H₅F₃INO₃
• MW: 371.051285505295
• CID: 4951829
• Update Time: 2025-10-28

Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3INO3/c1-17-9(16)5-2-3-7(18-10(11,12)13)6(4-15)8(5)14/h2-3H,1H3
• InChI Key： KLTVHXVCOCVQAB-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate

Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate: A Comprehensive Overview

The compound Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1806322-26-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, an iodo group, and a trifluoromethoxy group, all attached to a benzoate backbone. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate in drug discovery and development. Its structure allows for precise molecular targeting, which is crucial in the design of new pharmaceutical agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of such compounds, making them more effective in therapeutic applications.

In addition to its pharmacological significance, Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate has found applications in advanced materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The cyano and iodo groups contribute to its conjugation capabilities, which are essential for efficient charge transport in these devices. Recent breakthroughs in nanotechnology have further expanded its potential in the development of next-generation electronic materials.

The synthesis of Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have optimized various synthetic pathways, including Suzuki coupling reactions and nucleophilic aromatic substitutions, to achieve this goal. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing of this compound for industrial applications.

From an environmental perspective, understanding the behavior of Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate in different ecosystems is critical. Studies have shown that its persistence and bioaccumulation potential are relatively low due to its high reactivity and susceptibility to degradation under certain conditions. However, further research is needed to fully assess its environmental impact and develop strategies for safe handling and disposal.

In conclusion, Methyl 3-cyano-2-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1806322-26-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing technological and medical innovations.